Cas no 15777-70-5 (4-Hydroxy-3-methylbenzonitrile)

• Product Name: 4-Hydroxy-3-methylbenzonitrile
• CAS No: 15777-70-5
• MF: C₈H₇NO
• MW: 133.147281885147
• MDL: MFCD11848762
• CID: 1335351
• PubChem ID: 10964560
• Update Time: 2025-09-28

4-Hydroxy-3-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-hydroxy-3-methyl-
• 3-methyl-4-hydroxy-benzonitrile
• 2-methyl-4-cyanophenol
• 3-methyl-4-hydroxybenzonitrile
• 4-CYANO-2-METHYLPHENOL
• 4-hydroxy-3-methyl-benzonitrile
• 4-Hydroxy-3-methylphenylcyanide
• 5-CYANO-2-HYDROXYTOLUENE
• 4-Hydroxy-3-methylbenzonitrile
• 4-cyanocresol
• WTTADDGUHFYGEH-UHFFFAOYSA-N
• NE36795
• MB10144
• AK167047
• 15777-70-5
• SCHEMBL2331670
• O11240
• DB-304754
• DTXSID801306382
• SY032721
• CS-W006508
• A849570
• Z606249182
• MFCD11848762
• AC-28624
• AS-19632
• AKOS008140745
• EN300-64165

• MDL： MFCD11848762
• Inchi： 1S/C8H7NO/c1-6-4-7(5-9)2-3-8(6)10/h2-4,10H,1H3
• InChI Key： WTTADDGUHFYGEH-UHFFFAOYSA-N
• SMILES： OC1C=CC(C#N)=CC=1C

Computed Properties

• Exact Mass: 133.05300
• Monoisotopic Mass: 133.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 44

Experimental Properties

• Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 93-95 ºC
• Boiling Point: 295.7±28.0℃ at 760 mmHg
• Solubility: Slightly soluble (1.5 g/l) (25 º C),
• PSA: 44.02000
• LogP: 1.57228

4-Hydroxy-3-methylbenzonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Ortho cresols

Additional information on 4-Hydroxy-3-methylbenzonitrile

Comprehensive Guide to 4-Hydroxy-3-methylbenzonitrile (CAS No. 15777-70-5): Properties, Applications, and Industry Insights

4-Hydroxy-3-methylbenzonitrile (CAS No. 15777-70-5) is a versatile organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and specialty chemical manufacturing. With the increasing demand for high-purity nitrile derivatives in R&D and industrial applications, this compound has garnered significant attention due to its unique molecular structure featuring both hydroxyl and cyano functional groups. Its CAS registry number 15777-70-5 serves as a critical identifier for researchers seeking reliable sourcing and safety data.

Recent trends in green chemistry and sustainable synthesis have amplified interest in 4-Hydroxy-3-methylbenzonitrile as a building block for eco-friendly processes. Analytical studies highlight its potential in catalysis and material science, particularly when modified through selective functionalization. The compound's thermal stability (decomposition point >200°C) and moderate solubility in polar solvents make it suitable for diverse reaction conditions.

From a commercial perspective, 15777-70-5 has seen growing procurement inquiries linked to pharmaceutical API development, especially for CNS-targeting drugs and anti-inflammatory agents. Quality specifications typically require ≥98% purity (HPLC), with strict control of heavy metal impurities for GMP applications. Leading manufacturers now offer custom synthesis services for derivatives, addressing the need for structure-activity relationship (SAR) studies in drug discovery pipelines.

Technical literature emphasizes the compound's spectroscopic fingerprints: characteristic IR absorption at 2220 cm^-1 (C≡N stretch) and 3250 cm^-1 (O-H stretch), with ¹H NMR signals at δ 2.3 ppm (methyl) and δ 6.8-7.5 ppm (aromatic protons). These analytical markers are crucial for quality verification and patent documentation in intellectual property filings.

Emerging applications include its use as a precursor for liquid crystal materials and OLED intermediates, where the planar aromatic core enables π-stacking in advanced materials. ResearchGate discussions reveal active investigations into its photophysical properties for fluorescence-based sensors, particularly in environmental monitoring systems. The compound's logP value (~1.8) suggests favorable membrane permeability for biological applications.

Regulatory compliance remains a key consideration for 4-Hydroxy-3-methylbenzonitrile suppliers. While not classified as hazardous under GHS, proper laboratory handling protocols are recommended due to potential dust inhalation risks. SDS documentation typically advises PPE including nitrile gloves and ventilation controls during scale-up operations.

Market intelligence indicates rising demand from Asian contract research organizations, with custom synthesis inquiries increasing by 23% YoY (2022-2023). Price fluctuations correlate with benzaldehyde feedstock availability, prompting some manufacturers to develop alternative synthetic routes using bio-based precursors. Patent analysis shows 14 new applications referencing CAS 15777-70-5 in Q1 2023 alone.

For analytical chemists, HPLC method development for 4-Hydroxy-3-methylbenzonitrile typically employs C18 reverse-phase columns with UV detection at 254 nm. Method validation studies demonstrate excellent linearity (R²>0.999) in the 0.1-100 μg/mL range, making it suitable for impurity profiling in quality control workflows.

Future research directions may explore its potential in metal-organic frameworks (MOFs) and as a ligand precursor for transition metal catalysis. The compound's chemodiversity positions it as valuable scaffold for combinatorial chemistry libraries, particularly in fragment-based drug design approaches gaining traction in biotech.